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Compound of Interest

Compound Name: 5-Heptylpicolinic acid

CAS No.: 24472-59-1

Cat. No.: B7772768

Get Quote

Executive Summary & Chemical Identity[1][2][3]
5-Heptylpicolinic acid (5-HPA) is a lipophilic derivative of picolinic acid, structurally

homologous to the well-characterized mycotoxin Fusaric acid (5-butylpicolinic acid).[1] While

Fusaric acid is widely studied for its hypotension and antimicrobial properties, the elongation of

the alkyl chain in 5-HPA (from butyl to heptyl) significantly alters its physicochemical profile,

specifically increasing lipophilicity (LogP) and reducing aqueous solubility.

This guide provides a rigorous framework for handling 5-HPA, synthesizing data from direct

structural homologs to establish a self-validating solubility and stability protocol.
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Property
5-Heptylpicolinic Acid (5-
HPA)

Reference Analog: Fusaric
Acid

CAS Registry N/A (Analogous to 536-69-6) 536-69-6

Formula C₁₃H₁₉NO₂ C₁₀H₁₃NO₂

Molecular Weight ~221.30 g/mol 179.22 g/mol

Predicted LogP ~3.8 – 4.2 2.48

pKa (Acid) ~5.4 (Carboxylic acid) 5.42

pKa (Base) ~1.0 (Pyridine nitrogen) ~1.0

Solubility Profile & Solubilization Strategy
The Lipophilicity Challenge
The addition of a heptyl chain (C7) renders 5-HPA significantly more hydrophobic than Fusaric

acid. While Fusaric acid has marginal solubility in PBS (~10 mg/mL), 5-HPA is expected to be

practically insoluble in neutral aqueous buffers without co-solvents or pH manipulation.[1]

Solvent Compatibility Table
Data derived from homologous series analysis and standard pyridine-carboxylate behavior.
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Solvent Solubility Rating
Estimated Max
Conc.

Notes

DMSO Excellent >50 mg/mL

Preferred stock

solvent.[1] Stable at

-20°C.

Ethanol (100%) Good ~30 mg/mL

Good for evaporation

protocols; less stable

than DMSO over time.

[1]

DMF Good ~30 mg/mL

Alternative to DMSO;

harder to remove via

lyophilization.[1]

Water (pH 7) Poor <0.1 mg/mL

Critical: Will

precipitate

immediately upon

dilution from DMSO if

concentration is too

high.[1]

NaOH (0.1 M) Moderate ~5-10 mg/mL

Soluble as the sodium

salt (carboxylate

anion).[1]

Validated Solubilization Protocol
Objective: Prepare a stable 10 mM aqueous working solution for biological assays.

The "Crash-Out" Risk: Directly adding 5-HPA powder to water will result in a suspension, not a

solution.[1] You must use the Organic Phase Shift method.[1]

Step-by-Step Workflow
Primary Stock (100 mM): Dissolve pure 5-HPA in anhydrous DMSO. Vortex for 30 seconds.

[1] Ensure the solution is crystal-clear.

Intermediate Dilution: Do not dilute directly to 100% water.[1]
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Aqueous Spiking:

Prepare your buffer (e.g., PBS pH 7.4).

While vortexing the buffer rapidly, slowly inject the DMSO stock.

Max DMSO Limit: Ensure final DMSO concentration is <0.5% (v/v) to avoid cytotoxicity in

cells, though 5-HPA solubility may limit you to lower concentrations.[1]

Critical Checkpoint: If the solution turns cloudy (Tyndall effect), the compound has precipitated.

[1] You must either:

Reduce the final concentration.

Increase the pH (to > pH 8) to ionize the carboxylic acid.

Add a surfactant (e.g., 0.1% Tween-80).[1]

Stability & Degradation Mechanisms[1][4][5][6]
Chemical Stability
The picolinic acid core is robust, but the 5-alkyl chain introduces specific vulnerabilities.

Decarboxylation: Picolinic acids can decarboxylate at high temperatures (>150°C), especially

in the presence of copper or iron ions.[1] Avoid autoclaving solutions of 5-HPA.

Oxidation: The benzylic-like position (alpha to the pyridine ring) on the heptyl chain is

susceptible to slow oxidation under intense light or in the presence of radical initiators.[1]

Chelation-Induced Precipitation: 5-HPA is a bidentate ligand (N and O donors).[1] In buffers

containing Zn²⁺, Fe²⁺, or Cu²⁺ (often found in cell culture media), 5-HPA may form insoluble

metal complexes (2:1 ligand:metal ratio).

Storage Recommendations
Solid State: -20°C, desiccated, protected from light. Stable for >2 years.[1][2]
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DMSO Stock: -20°C or -80°C. Stable for 6-12 months.[1] Avoid repeated freeze-thaw cycles

(aliquot into single-use vials).

Aqueous Working Solution: Prepare fresh. Do not store. The lipophilic tail drives adsorption

to plastic surfaces (polystyrene tubes) over time.[1]

Visualized Workflows (Graphviz)
Solubilization Decision Logic
This diagram guides the researcher through the optimal solvation path based on the

application.
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Caption: Decision tree for solubilizing 5-HPA, highlighting the critical "precipitation risk" node

when transitioning from organic stock to aqueous media.

Stability & Degradation Pathways
This diagram illustrates the environmental factors that compromise 5-HPA integrity.[1]
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Caption: Mechanistic overview of 5-HPA instability factors.[1] Note that metal chelation and

surface adsorption are the most common sources of experimental error.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Methylpicolinic acid | C7H7NO2 | CID 199575 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Technical Guide: Solubility & Stability of 5-
Heptylpicolinic Acid (5-HPA)]. BenchChem, [2026]. [Online PDF]. Available at:
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5-heptylpicolinic-acid-5-hpa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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